Cas no 89097-46-1 (1,2-Propanediol, 3-[(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]-)
89097-46-1 structure
Product Name:1,2-Propanediol, 3-[(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]-
CAS No:89097-46-1
MF:C12H16O5
MW:240.252444267273
CID:612512
PubChem ID:13519676
Update Time:2025-04-19
1,2-Propanediol, 3-[(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanediol, 3-[(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]-
- 3-[(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]propane-1,2-diol
- 3-[(2,2-Dimethyl-2H-1,3-benzodioxol-4-yl)oxy]propane-1,2-diol
- DTXSID90542823
- 89097-46-1
-
- Inchi: 1S/C12H16O5/c1-12(2)16-10-5-3-4-9(11(10)17-12)15-7-8(14)6-13/h3-5,8,13-14H,6-7H2,1-2H3
- InChI Key: FOIYYCVGWSLGAU-UHFFFAOYSA-N
- SMILES: O1C2C(=CC=CC=2OC1(C)C)OCC(CO)O
Computed Properties
- Exact Mass: 240.09977361g/mol
- Monoisotopic Mass: 240.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 68.2Ų
1,2-Propanediol, 3-[(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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